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Chemical Identity and Properties

Property
Chloropicrin
(Trichloronitromethane)

Dichloronitromethane (DCNM)

CAS Number 76-06-2 [1] 7119-89-3 [2]

Chemical
Formula

CCl₃NO₂ [3] [1] CHCl₂NO₂ [2]

Molecular Mass 164.37 g/mol [1] 129.93 g/mol [2]

Physical State Colorless to faint yellow oily liquid [4] Information Missing

Primary Use Broad-spectrum pre-plant soil

fumigant [4]

Metabolite of Chloropicrin

(soil/groundwater) [2]

Toxicity and Health Hazards
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Aspect Chloropicrin Dichloronitromethane

Acute Toxicity Class I Restricted Use Pesticide;
signal word "Danger" [4]. Powerful

irritant to skin, eyes, and respiratory
tract [4].

Toxicological profile (including
genotoxicity) could not be concluded
based on available data [5].

Inhalation
Effects

Causes eye/respiratory tract irritation,
vomiting, diarrhea; high levels can

cause pulmonary edema and death
[4].

Information Missing

Carcinogenicity Not classifiable as a human
carcinogen (Category A4) [4].

Information Missing

Antidote No specific antidote available [4]. Information Missing

Environmental Fate and Behavior

Parameter Chloropicrin Dichloronitromethane

Solubility in
Water

2021 mg/L (20°C) [1] 17150 mg/L (20°C) [2]

Vapor Pressure 4.23 × 10⁶ mPa (20°C) [1] 4.67 × 10⁵ mPa (20°C) [2]

Soil Half-life
(DT₅₀)

0.3-1.9 days (lab studies) [2] 0.71 days (lab studies) [2]

Degradation
Pathway

Susceptible to reductive

dechlorination [4].

Degrades more rapidly in biochar than in soil

[6].

Major Concern Potential groundwater

contamination above regulatory
limits [5].

Groundwater exposure assessment not

possible due to lack of reliable data [5].
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Experimental Data and Key Findings

The following experimental insights provide context for the comparison.

Degradation Pathway with Zero-Valent Iron

Objective: To investigate the reaction pathways and kinetics of halonitromethanes (including

Chloropicrin and DCNM) in the presence of zero-valent iron (Fe⁰) for potential water treatment [7].
Methodology: Batch experiments with Fe⁰ (1.8-4.4 g/L) were conducted. Reaction products were

monitored to determine kinetics and pathways [7].
Key Results:

Both Chloropicrin (TCNM) and DCNM reacted rapidly with Fe⁰, with methylamine as the final
product [7].

The surface area-normalized rate constants decreased in the order: TCNM > DCNM [7].
The degradation of Chloropicrin and DCNM proceeded via parallel pathways of

hydrogenolysis and α-elimination [7].

Emission Reduction with Biochar

Objective: To determine the capacity of biochar to adsorb Chloropicrin and its effect on emissions

and degradation in soil [6] [8].
Methodology: Soil columns were packed, and Chloropicrin was injected at 20 cm depth. Biochar was

amended at different rates (0-5% w/w) in the top 5 cm of soil. Emissions and soil gas concentrations
were measured [8].

Key Results:
Biochar amendment at 2-5% reduced total Chloropicrin emissions by 85.7-97.7% [6].

The half-life of Chloropicrin in soil decreased from 13.6 hours to 6.4 hours as the biochar rate
increased from 0% to 5% [6].

Both Chloropicrin and its metabolite DCNM degraded more rapidly in pure biochar than in
soil [6].

The metabolic relationship and key concerns from the European Food Safety Authority (EFSA) peer review

are summarized in the diagram below.
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Chloropicrin to DCNM Metabolic Pathway

EFSA Peer Review Findings

Chloropicrin Application

Soil Degradation

Metabolized In

Dichloronitromethane (DCNM)

Critical Area of Concern Data Gaps

Click to download full resolution via product page

Regulatory Status Summary

Authority Chloropicrin Dichloronitromethane (DCNM)

U.S. EPA Class I Restricted Use Pesticide [4]. Assessed as a metabolite and

groundwater pollutant [2].

European
Union (EFSA)

Not approved. Critical concerns

identified for groundwater and soil
organisms [5] [1].

Profile could not be concluded; a data gap

and critical area of concern [5].

Key Implications for Researchers
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Data Gap on DCNM: The most significant finding is the incomplete toxicological profile for
Dichloronitromethane [5]. This represents a primary data gap and a critical area of concern for
anyone using or studying Chloropicrin.

Metabolic Relationship: DCNM is a major soil metabolite of Chloropicrin [2]. Assessments of
Chloropicrin's environmental impact must account for the formation and behavior of DCNM.

Exposure Concerns: Both chemicals raise significant environmental concerns. EFSA modeling
indicates that Chloropicrin use leads to groundwater concentrations above the regulatory limit, and

reliable exposure assessment for DCNM is not yet possible [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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